Cas no 859833-18-4 (Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2))

• Product Name: Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2)
• CAS No: 859833-18-4
• MF: C₁₂H₁₄Cl₂N₂
• MW: 257.158960819244
• CID: 719894
• PubChem ID: 18525754
• Update Time: 2025-05-20

Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2)
• (2-pyridin-3-ylphenyl)methanamine,dihydrochloride
• 1-(2-Pyridin-3-ylphenyl)methanamine dihydrochloride
• 1-(2-(pyridin-3-yl)phenyl)methanamine 2HCl
• FT-0704594
• 2-pyridin-3-yl-benzylamine dihydrochloride
• DTXSID00594515
• J-503063
• F78873
• MS-22356
• (2-pyridin-3-ylphenyl)methanamine;dihydrochloride
• 1-[2-(PYRIDIN-3-YL)PHENYL]METHANAMINE DIHYDROCHLORIDE
• 2-(3-Pyridinyl)benzenemethanamine dihydrochloride
• 1-[2-(Pyridin-3-yl)phenyl]methanamine--hydrogen chloride (1/2)
• Benzenemethanamine,2-(3-pyridinyl)-,hydrochloride(1:2)
• (2-(Pyridin-3-yl)phenyl)methanaminedihydrochloride
• (2-(Pyridin-3-yl)phenyl)methanamine dihydrochloride
• 859833-18-4
• SSFBEGXFELCUJT-UHFFFAOYSA-N
• SCHEMBL2456280
• 1-(2-Pyridin-3-ylphenyl)methylamine dihydrochloride
• CS-0459149
• DB-076510

• Inchi： 1S/C12H12N2.2ClH/c13-8-10-4-1-2-6-12(10)11-5-3-7-14-9-11;;/h1-7,9H,8,13H2;2*1H
• InChI Key： SSFBEGXFELCUJT-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C=CC=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 256.05300
• Monoisotopic Mass: 256.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 265 °C
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• PSA: 38.91000
• LogP: 4.51160
• Sensitiveness: Air Sensitive

Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2) Security Information

• Hazardous Material Identification：

Additional information on Benzenemethanamine,2-(3-pyridinyl)-, hydrochloride (1:2)

Benzenemethanamine, 2-(3-pyridinyl)-, Hydrochloride (1:2) (CAS No. 859833-18-4): A Comprehensive Overview

Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) (CAS No. 859833-18-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(3-pyridinyl)benzylamine dihydrochloride, has garnered considerable attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) is characterized by a benzene ring linked to a pyridine ring through a methylene group, with the entire molecule being protonated and forming a dihydrochloride salt. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the pyridine ring imparts basicity to the molecule, while the benzene ring provides aromatic stability and hydrophobicity.

The synthesis of Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) can be achieved through various routes. One common method involves the reaction of 3-cyanopyridine with benzylamine in the presence of an acid catalyst, followed by hydrolysis to form the amine and subsequent protonation with hydrochloric acid. This synthetic pathway has been optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of pharmacological properties, Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) has shown promising activity as a modulator of various biological targets. Recent studies have highlighted its potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin and dopamine. This property makes it a candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

Additionally, research has indicated that Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This dual mechanism of action—MAO inhibition and anti-inflammatory activity—positions the compound as a multifaceted therapeutic agent with broad applications in medicine.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) in various disease models. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings underscore its potential as a novel therapeutic option for conditions characterized by neurodegeneration and chronic inflammation.

Beyond its therapeutic applications, Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) has also been studied for its use in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable tool for probing cellular signaling pathways and understanding disease mechanisms at a molecular level.

In conclusion, Benzenemethanamine, 2-(3-pyridinyl)-, hydrochloride (1:2) (CAS No. 859833-18-4) is a versatile compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and pharmacological properties make it an intriguing subject for further investigation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play an important role in advancing medical science.